Cas no 14682-46-3 (Azuleno[6,5-b]furan-2(3H)-one,7-(acetyloxy)-3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aS)-)

• Product Name: Azuleno[6,5-b]furan-2(3H)-one,7-(acetyloxy)-3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aS)-
• CAS No: 14682-46-3
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 204036
• PubChem ID: 267247
• Update Time: 2025-04-19

Azuleno[6,5-b]furan-2(3H)-one,7-(acetyloxy)-3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aS)- Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2(3H)-one,7-(acetyloxy)-3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,7aS,9aS)-
• [(3aS,5aS,6S,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-2-oxo-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
• Azuleno[6,5-b]furan-2(3H)-one,7-(acetyloxy)-3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimeth...
• Azuleno[6,5-b]furan-2(3H)-one,7-(acetyloxy)-3a,4,4a,5,6,7,7a,9a-octahydro-5-hydroxy-5,8-dimethyl-3-methylene-,(3aR,4aR,5R,7S,
• (3ar,4ar,5r,7s,7as,9as)-5-hydroxy-5,8-dimethyl-3-methylidene-2-oxo-2,3,3a,4,4a,5,6,7,7a,9a-decahydroazuleno[6,5-b]furan-7-yl acetate
• AC1L6HT1
• AC1Q69U4
• AR-1A3937
• CHEMBL490386
• CTK4C5127
• Cyaillardin
• GAILLARDIN
• KST-1A1489
• NSC106394
• Pleniradinacetat
• Pleniradin-acetat
• (3aR)-7α-Acetoxy-3aα,4,4aα,5,6,7,7aβ,9aβ-octahydro-5α-hydroxy-5,8-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
• NSC 106394
• C09455
• CHEBI:5240
• DTXSID70295941
• Q27106695
• 14682-46-3
• NSC-106394
• Neogaillardin
• Pleniradin acetate

• Inchi： 1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3
• InChI Key： UTPGJEROJZHISI-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(CC3C(=C)C(=O)OC3C=C2C)C(O)(C)C1)=O

Computed Properties

• Exact Mass: 306.14676
• Monoisotopic Mass: 306.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.23
• Boiling Point: 463.1°Cat760mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.55
• PSA: 72.83
• LogP: 1.75300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives